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Compound of Interest

Compound Name: Solvent black 34

Cat. No.: B599347

For researchers, scientists, and professionals in drug development and advanced materials,
the selection of high-performance colorants is a critical factor in ensuring product stability,
durability, and aesthetic quality. This guide provides a comprehensive comparison of Solvent
Black 34 against two common alternatives, Solvent Black 27 and Nigrosine Black, focusing on
key performance indicators relevant to applications in coatings, inks, and plastics.

Executive Summary

Solvent Black 34, a metal-complex dye, is a versatile colorant known for its broad solubility
and good fastness properties. This guide benchmarks its performance against Solvent Black
27, another metal-complex dye, and Nigrosine Black (represented here primarily by Solvent
Black 7), a non-complex dye. The selection of the optimal black solvent dye is highly
dependent on the specific application, with key considerations including solvent compatibility,
thermal stability, and lightfastness requirements. While Solvent Black 34 and Solvent Black 27
exhibit similar high lightfastness, differences in their heat resistance and solubility profiles may
favor one over the other in certain formulations. Nigrosine Black offers a different set of
properties that can be advantageous in specific contexts, such as in certain resin systems.

Comparative Performance Data

The following tables summarize the key quantitative data for Solvent Black 34 and its
alternatives. It is important to note that this data has been compiled from various sources and
may not be directly comparable due to potential differences in testing methodologies.
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Table 1: General Properties and Performance Ratings

Nigrosine Black

Property Solvent Black 34 Solvent Black 27

(Solvent Black 7)
C.I. Name Solvent Black 34 Solvent Black 27 Solvent Black 7
CAS No. 32517-36-5[1] 12237-22-8[2] 8005-02-5

Chemical Type

Metal-Complex (Cr)

Metal-Complex (Cr)

Azine Dye Mixture

Lightfastness (Blue

7[1][3][4 7-8[2 Good[5
Wool Scale) [11[3][4] [2] [5]
150°C (30 min),
Heat Resistance 180°C (10 min), 160°C[6] >180°CJ[5]
200°C (1 min)[1]
Acid Resistance Al4] Al2] Good[5]
Alkali Resistance Al4] Al2] Good[5]

Table 2: Solubility Profile (g/L at room temperature)
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Solvent Black 27[2]

Nigrosine Black

Solvent Solvent Black 34[1]

[7] (Solvent Black 7)[5]
Ethanol 50 60 Soluble
1-methoxy-2-propanol 100 200 Not Available
N-propanol 50 50 Not Available
2-ethoxyethanol 200 200 Not Available
Methyl Ethyl Ketone i
(MEK) 300 500 Not Available
Ethyl Acetate 30 30 Not Available
Toluene 20 20 Soluble
Benzene Not Available Not Available Soluble
Oleic Acid Not Available Not Available Easily Soluble
Water Insoluble Insoluble Insoluble

Experimental Protocols

The performance data presented in this guide are typically determined using standardized

testing methods. The following are outlines of the key experimental protocols.

Lightfastness Testing

Lightfastness is a measure of a colorant's resistance to fading upon exposure to light. A
common standard for this is the ASTM D4303, "Standard Test Methods for Lightfastness of
Colorants Used in Artists' Materials."

Methodology Outline:

o Sample Preparation: The dye is incorporated into the desired medium (e.g., a coating or

plastic plaque) at a specified concentration.

o Exposure: Samples are exposed to a controlled light source, typically a xenon arc lamp,

which simulates the spectral distribution of natural sunlight. A portion of each sample is
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masked to serve as an unexposed reference.

o Evaluation: The color change of the exposed portion is periodically compared to the
unexposed portion. The degree of fading is rated against the Blue Wool Scale, a set of eight
blue wool swatches with known, varying degrees of lightfastness. A rating of 1 indicates very
poor lightfastness, while a rating of 8 indicates excellent lightfastness.

Thermal Stability Analysis

Thermogravimetric Analysis (TGA) is a standard method for determining the thermal stability of
a material.

Methodology Outline:

o Sample Preparation: A small, precisely weighed sample of the dye powder is placed in a
TGA crucible.

e Heating Program: The sample is heated in a controlled atmosphere (typically nitrogen to
prevent oxidation) at a constant rate (e.g., 10°C/min).

o Data Acquisition: The instrument continuously measures the mass of the sample as a
function of temperature.

e Analysis: The resulting TGA curve plots mass loss versus temperature. The onset of
decomposition is identified as the temperature at which significant mass loss begins.

Visualizing Experimental Workflows

To further clarify the testing processes, the following diagrams illustrate the workflows for
lightfastness and thermal stability testing.
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Sample Preparation Exposure Evaluation
Incorporate Dye into Mask Portion .| Expose to Xenon Compare Exposed and . Rate against
Application Medium of Sample = Arc Lamp Unexposed Portions ] Blue Wool Scale
Sample Preparation Analysis Result
Weigh Precise Amount | | Heat in TGA under 3 Record Mass Loss | | Determine Onset of
of Dye Sample Nitrogen Atmosphere vs. Temperature Decomposition

Application Requirements

End-Use Environment Polymer Matrix/

(e.g., outdoor, high temp) Resin System Solvent System

Performance Criteria

y
. > - .
Lightfastness | Thermal Stability ~ | Solubility

Dye S alection

Solvent Black 34 Solvent Black 27 Nigrosine Black

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. epsilonpigments.com [epsilonpigments.com]

2. zeyachem.net [zeyachem.net]

3. Solvent Black 34 - Zapon Fast Black B - Permalex Black BG from Emperor Chem
[emperordye.com]

e 4. China Solvent Black 34 factory and manufacturers | Precise Color [precisechem.com]

e 5. Solvent Black 7 - Oil Soluble Nigrosine - Nigrosin N from Emperor Chem
[emperordye.com]

e 6. China Solvent Black 27 factory and manufacturers | Precise Color [precisechem.com]

e 7. Solvent black 27 TDS|Solvent black 27 from Chinese supplier and producer - SOLVENT
BLACK DYES - Enoch dye [enochdye.com]

« To cite this document: BenchChem. [Benchmarking Solvent Black 34: A Comparative
Performance Analysis in Advanced Materials]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b599347#benchmarking-solvent-black-34-
performance-in-advanced-materials]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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